Cas no 1021073-96-0 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide
• CAS No: 1021073-96-0
• MF: C₂₀H₂₄N₂O₃S₂
• MW: 404.546162605286
• CID: 6156548
• PubChem ID: 44015459
• Update Time: 2025-11-01

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide
• AKOS024633873
• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2-methylsulfanylphenyl)acetamide
• 1021073-96-0
• F2267-0047
• N-(2-(methylthio)phenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C20H24N2O3S2/c1-26-19-13-6-5-12-18(19)21-20(23)15-16-9-7-8-14-22(16)27(24,25)17-10-3-2-4-11-17/h2-6,10-13,16H,7-9,14-15H2,1H3,(H,21,23)
• InChI Key： XQGYCHDFDRJPAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CC(NC1C=CC=CC=1SC)=O)(=O)=O

Computed Properties

• Exact Mass: 404.12283498g/mol
• Monoisotopic Mass: 404.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide

Professional Introduction to Compound with CAS No. 1021073-96-0 and Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide

The compound with the CAS number 1021073-96-0 and the product name 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a benzenesulfonyl group and a piperidin-2-yl moiety in its backbone suggests a high degree of structural complexity, which often correlates with unique pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine scaffolds. Piperidine derivatives are widely recognized for their role as key pharmacophores in numerous therapeutic agents, owing to their ability to modulate biological targets effectively. The specific substitution pattern in 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide introduces additional layers of functionality, which may contribute to its binding affinity and selectivity towards certain biological receptors.

The benzenesulfonyl group is another critical feature of this compound, known for its ability to enhance metabolic stability and binding interactions. This moiety is frequently employed in medicinal chemistry to improve drug-like properties such as solubility and bioavailability. Moreover, the presence of a methylsulfanyl substituent on the phenyl ring further diversifies the compound's chemical profile, potentially influencing its pharmacokinetic behavior and interaction with biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The molecular architecture of 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide aligns well with emerging trends in drug design, where multivalent interactions and precise spatial orientation are crucial for achieving high efficacy. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding modes of such compounds, providing valuable insights into their potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance scalability but also allow for modular modifications, enabling the rapid exploration of analogues with tailored properties.

From a biological perspective, 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide exhibits promising activity against various targets relevant to human health. Preliminary in vitro assays have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways and signal transduction cascades. The compound's ability to modulate these critical biological processes makes it a compelling candidate for further investigation in therapeutic contexts.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery pipeline for novel drug candidates. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of compounds like 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide, thereby streamlining the process of identifying lead molecules for clinical development. Such approaches are particularly valuable in addressing unmet medical needs where traditional drug discovery methods may be time-consuming and resource-intensive.

Future directions in the study of this compound may include exploring its potential as a scaffold for next-generation therapeutics. By systematically modifying key functional groups or introducing additional heterocyclic moieties, researchers can generate libraries of derivatives with enhanced potency and reduced toxicity. Additionally, investigating the compound's pharmacokinetic profile will be essential for understanding its absorption, distribution, metabolism, excretion (ADME), and overall suitability for clinical translation.

In conclusion, 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[2-(methylsulfanyl)phenyl]acetamide represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups positions it as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes worldwide.